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Compound of Interest

Compound Name: 4-Vinyl-1,3-dioxolan-2-one

Cat. No.: B1349326 Get Quote

This guide provides essential physicochemical data for 4-Vinyl-1,3-dioxolan-2-one, a

compound of interest for researchers, scientists, and professionals in drug development. The

information is presented to facilitate easy access and comparison for experimental and

developmental applications.

Physicochemical Properties
4-Vinyl-1,3-dioxolan-2-one, also known as Vinylethylene Carbonate (VEC), is a heterocyclic

organic compound. Its core molecular and physical properties are summarized below.

Property Value

Molecular Formula C5H6O3[1][2][3][4][5]

Molecular Weight 114.10 g/mol [2][3][5][6]

Experimental Protocols
The determination of the molecular formula and weight of 4-Vinyl-1,3-dioxolan-2-one is

achieved through standard analytical chemistry techniques.

Determination of Molecular Formula: The empirical formula is typically determined through

elemental analysis, which measures the mass percentages of each element (carbon,
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hydrogen, and oxygen) in a pure sample. The molecular formula is then established by mass

spectrometry, which provides the molar mass of the compound.

Determination of Molecular Weight: High-resolution mass spectrometry is the primary method

for accurately determining the molecular weight of a compound. This technique measures the

mass-to-charge ratio of ionized molecules, allowing for a precise calculation of the molecular

mass.

Logical Relationship Diagram
The following diagram illustrates the relationship between the common name, molecular

formula, and molecular weight of 4-Vinyl-1,3-dioxolan-2-one.
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Core properties of 4-Vinyl-1,3-dioxolan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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